1-Methylcyclopropane-1-sulfonyl chloride
Overview
Description
1-Methylcyclopropane-1-sulfonyl chloride is a chemical compound with the empirical formula C4H7ClO2S . It has a molecular weight of 154.62 and is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular structure of 1-Methylcyclopropane-1-sulfonyl chloride consists of a three-membered cyclopropane ring with a methyl group and a sulfonyl chloride group attached . The SMILES string representation isCC1(CC1)S(Cl)(=O)=O . Physical And Chemical Properties Analysis
1-Methylcyclopropane-1-sulfonyl chloride is a solid compound . Unfortunately, detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Organic Synthesis
1-Methylcyclopropane-1-sulfonyl chloride: is a valuable reagent in organic synthesis. It acts as a sulfonylating agent to introduce the sulfonyl group into organic molecules. This transformation is crucial for the synthesis of sulfones, sulfoxides, and sulfonamides, which are important functional groups in pharmaceuticals and agrochemicals .
Pharmaceutical Research
In pharmaceutical research, 1-Methylcyclopropane-1-sulfonyl chloride is used to synthesize intermediates that are pivotal in drug development. Its ability to act as a building block for creating complex molecular structures makes it indispensable in the design of new medicinal compounds .
Material Science
The compound finds applications in material science, particularly in the development of polymers. It can be used to modify the properties of polymers, such as enhancing their thermal stability or altering their solubility, which is essential for creating specialized materials for industrial use .
Analytical Chemistry
In analytical chemistry, 1-Methylcyclopropane-1-sulfonyl chloride can be utilized as a derivatization agent. It helps in the analysis of various organic compounds by improving their detectability and separation during chromatographic processes .
Agrochemical Research
This chemical serves as a precursor in the synthesis of agrochemicals. It is involved in the production of compounds that exhibit activity as pesticides or herbicides, contributing to the development of new formulations for crop protection .
Environmental Applications
1-Methylcyclopropane-1-sulfonyl chloride: may also be used in environmental applications, such as the synthesis of compounds that can act as sensors or neutralizers for pollutants. This aids in monitoring and improving environmental health and safety .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-methylcyclopropane-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClO2S/c1-4(2-3-4)8(5,6)7/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMDWPLJEKVUGTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70717299 |
Source
|
| Record name | 1-Methylcyclopropane-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylcyclopropane-1-sulfonyl chloride | |
CAS RN |
923032-55-7 |
Source
|
| Record name | 1-Methylcyclopropane-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methylcyclopropane-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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